N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-nitrophenyl)methylidene]amino] 4-(2,4-dichlorophenoxy)butanoate
• InChI: InChI=1S/C17H15Cl2N3O5/c18-12-5-8-15(14(19)10-12)26-9-1-2-16(23)27-21-17(20)11-3-6-13(7-4-11)22(24)25/h3-8,10H,1-2,9H2,(H2,20,21)
• InChI Key: CFBPEOLXZNYMGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=NOC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)N)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C(=N/OC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)/N)[N+](=O)[O-]
• Molecular Formula: C17H15Cl2N3O5
• Molecular Weight: 412.2 g/mol

Description

N-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-nitrobenzenecarboximidamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was initially developed as a potential treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia. However, due to its ability to enhance endurance and performance, it has gained popularity among athletes and bodybuilders.

Mechanism of Action

N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-nitrobenzenecarboximidamide activates PPARδ, a nuclear receptor that plays a critical role in regulating lipid and glucose metabolism, energy homeostasis, and inflammation. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in improved energy metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been shown to improve endurance and performance in animal models and human studies. It enhances skeletal muscle oxidative capacity, increases the number of type I muscle fibers, and improves exercise tolerance. It also has anti-inflammatory effects and reduces oxidative stress.

Advantages and Limitations for Lab Experiments

N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-nitrobenzenecarboximidamide is a potent and selective PPARδ agonist that can be used to study the role of PPARδ in energy metabolism, inflammation, and exercise physiology. However, its use in lab experiments is limited by safety concerns and the lack of long-term data on its effects.

Future Directions

Future research on N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-nitrobenzenecarboximidamide should focus on its potential therapeutic benefits in metabolic disorders such as obesity, diabetes, and dyslipidemia. It should also investigate its safety and long-term effects in humans. Additionally, studies on its effects on exercise performance and muscle physiology could provide valuable insights into the mechanisms underlying its ergogenic effects.

Synthesis Methods

The synthesis of N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-nitrobenzenecarboximidamide involves the reaction of 4-nitrobenzenecarboxylic acid with 2,4-dichlorophenol to form the intermediate 4-nitrophenyl 2,4-dichlorophenyl ether. This intermediate is then reacted with 4-(2-bromoacetyl)butyric acid to form the final product, this compound.

Scientific Research Applications

N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-4-nitrobenzenecarboximidamide has been extensively studied for its potential therapeutic benefits in metabolic disorders such as obesity, diabetes, and dyslipidemia. It has been shown to increase fatty acid metabolism, improve insulin sensitivity, and decrease inflammation in animal models. However, its use in humans is currently limited due to safety concerns.